1-Allyl-8-(3,5-dimethyl-pyrazol-1-yl)-3,7-dimethyl-3,7-dihydro-purine-2,6-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3,7-dimethyl-1-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C15H18N6O2/c1-6-7-20-13(22)11-12(19(5)15(20)23)16-14(18(11)4)21-10(3)8-9(2)17-21/h6,8H,1,7H2,2-5H3
• InChI Key: OSMUMZKHIFHWKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(N2C)C(=O)N(C(=O)N3C)CC=C)C
• Molecular Formula: C15H18N6O2
• DSSTOX Substance ID: DTXSID601325061
• Molecular Weight: 314.34 g/mol
• Solubility: 24.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 957422-51-4

Description

1-Allyl-8-(3,5-dimethyl-pyrazol-1-yl)-3,7-dimethyl-3,7-dihydro-purine-2,6-dione, commonly known as ADMPD, is a purine derivative that has gained significant attention in scientific research. ADMPD has been found to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antiviral properties.

Scientific Research Applications

Metal-Mediated Base Pairs

One study explored the use of 6-(3,5-Dimethylpyrazol-1-yl)purine derivatives, which are structurally similar to the compound , as artificial nucleobases. These derivatives were used for the specific recognition of canonical nucleobases through metal-mediated base pairs, demonstrating their potential in molecular biology and nanotechnology applications (Sinha, Hepp, Kösters, & Müller, 2015).

Anticancer, Anti-HIV-1, and Antimicrobial Activities

Another research focused on derivatives of triazino and triazolo[4,3-e]purine, closely related to the compound, for their potential in medicinal chemistry. These derivatives were tested for in vitro anticancer, anti-HIV, and antimicrobial activities, showing considerable potential in the development of new therapeutic agents (Ashour et al., 2012).

Cytotoxic Activity

Research on carboxamide derivatives of benzo[b][1,6]naphthyridines, which share a similar structure to the compound , revealed potent cytotoxic effects against various cancer cell lines. This suggests their potential use in cancer treatment (Deady et al., 2003).

Solid Phase Immobilisation

A study involved the synthesis of novel N,N,O scorpionate ligands suitable for solid-phase immobilisation, relevant for the compound's use in chemical synthesis and material science (Hübner, Haas, & Burzlaff, 2006).

Liquid Chromatographic Analysis

The use of related compounds in liquid chromatographic analysis of amino acids was studied, indicating the compound's potential application in analytical chemistry (Gioia et al., 2006).

Catalysis in Organic Synthesis

Another research highlighted the use of theophylline, a related compound, as a catalyst for the synthesis of complex organic molecules, suggesting similar potential applications for the compound (Yazdani-Elah-Abadi et al., 2017).

Structural Studies and Molecular Interactions

Studies on the crystal structure and molecular interactions of similar compounds provide insights into their physical properties and potential applications in materials science and drug design (Jager & Otterbein, 1980).